4-pregnene-20,21-diol-3,11-dione
4-pregnene-20,21-diol-3,11-dione
Brand Name:
Vulcanchem
CAS No.:
116-56-3
VCID:
VC0094885
InChI:
InChI=1S/C21H30O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h9,14-16,18-19,22,25H,3-8,10-11H2,1-2H3/t14-,15-,16+,18?,19+,20-,21-/m0/s1
SMILES:
CC12CCC(=O)C=C1CCC3C2C(=O)CC4(C3CCC4C(CO)O)C
Molecular Formula:
C21H30O4
Molecular Weight:
346.5 g/mol
4-pregnene-20,21-diol-3,11-dione
CAS No.: 116-56-3
Main Products
VCID: VC0094885
Molecular Formula: C21H30O4
Molecular Weight: 346.5 g/mol
| CAS No. | 116-56-3 |
|---|---|
| Product Name | 4-pregnene-20,21-diol-3,11-dione |
| Molecular Formula | C21H30O4 |
| Molecular Weight | 346.5 g/mol |
| IUPAC Name | (8S,9S,10R,13S,14S,17S)-17-(1,2-dihydroxyethyl)-10,13-dimethyl-2,6,7,8,9,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,11-dione |
| Standard InChI | InChI=1S/C21H30O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h9,14-16,18-19,22,25H,3-8,10-11H2,1-2H3/t14-,15-,16+,18?,19+,20-,21-/m0/s1 |
| Standard InChIKey | UJDLFLAJWMSLEB-RGCRHRMLSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2C(=O)C[C@]4([C@H]3CC[C@@H]4C(CO)O)C |
| SMILES | CC12CCC(=O)C=C1CCC3C2C(=O)CC4(C3CCC4C(CO)O)C |
| Canonical SMILES | CC12CCC(=O)C=C1CCC3C2C(=O)CC4(C3CCC4C(CO)O)C |
| PubChem Compound | 20055009 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume